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Compound of Interest

Compound Name: Vanadium tetrakis(dimethylamide)

CAS No.: 19824-56-7

Cat. No.: B178581

Get Quote

Tetrakis(dimethylamido)vanadium (TDMAV), with the chemical formula C8H24N4V, is a

valuable precursor and catalyst in a range of chemical syntheses, including atomic layer

deposition (ALD) for vanadium oxide thin films.[1] Its utility is intrinsically linked to its high

reactivity, which also necessitates stringent handling and storage procedures.

TDMAV is a dark green crystalline solid that is highly sensitive to air and moisture.[2][3]

Exposure to atmospheric conditions can lead to rapid decomposition, compromising the

reagent's purity and potentially leading to the formation of hazardous byproducts. The

compound reacts violently with water and other protic sources, such as alcohols, to release

flammable gases.[4]
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Property Value Source

CAS Number 19824-56-7 [2][5]

Molecular Formula C8H24N4V [2]

Molecular Weight 227.24 g/mol [2]

Appearance Dark green crystalline solid [2]

Melting Point 53-60 °C [3][6]

Boiling Point 211 °C @ 760 torr [2]

Vapor Pressure 1 torr @ 64 °C [2][4]

Sensitivity Air and moisture sensitive [3]

The causality behind TDMAV's sensitivity lies in the electron-rich nature of the vanadium-

nitrogen bonds. The vanadium center is susceptible to oxidation, while the dimethylamido

ligands are prone to protonation by water, leading to the breakdown of the complex.

Understanding this inherent reactivity is fundamental to appreciating the necessity of an inert

atmosphere for all manipulations.

The Fortress of Inertness: Glovebox and Schlenk
Line Techniques
The cornerstone of safely handling TDMAV is the rigorous exclusion of air and moisture.[7][8]

This is primarily achieved through the use of either a glovebox or a Schlenk line.[9][10]

Glovebox: A glovebox provides a sealed environment with a continuously purified inert

atmosphere (typically argon or nitrogen) where oxygen and moisture levels are maintained at

parts-per-million (ppm) levels or lower.[10][11] This is the preferred method for complex or

extended manipulations of TDMAV.[11][12]

Schlenk Line: A Schlenk line is a glass manifold that allows for the manipulation of air-

sensitive compounds using alternating cycles of vacuum and inert gas.[9][10] This technique

is suitable for simpler reactions and transfers.
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The choice between a glovebox and a Schlenk line depends on the complexity of the planned

experiment and the quantity of TDMAV being handled. For weighing solid TDMAV and

preparing stock solutions, a glovebox offers superior protection and ease of use.

Pre-Handling Preparation
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Caption: Workflow for preparing to handle TDMAV.
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Personnel Protection: A Non-Negotiable
Prerequisite
Given the hazards associated with TDMAV and other pyrophoric/air-sensitive reagents, a

stringent personal protective equipment (PPE) policy is mandatory.

Eye Protection: Chemical splash goggles or a full-face shield are required at all times.[8]

Standard safety glasses do not provide adequate protection against splashes.[7]

Hand Protection: At a minimum, nitrile gloves should be worn.[8][13] For added protection

against fire, it is recommended to wear flame-resistant (e.g., Nomex®) gloves between two

pairs of nitrile gloves.[14]

Body Protection: A flame-resistant lab coat is essential when working with pyrophoric

materials outside of a glovebox.[8][14] Clothing made of natural fibers like cotton should be

worn underneath, as synthetic fabrics can melt and adhere to the skin in case of a fire.[15]

Footwear: Closed-toe shoes are mandatory.[8]

Self-Validating System for PPE: Before commencing any work, a "buddy system" should be in

place where two qualified individuals confirm that each is wearing the appropriate PPE. This

simple, self-validating check can prevent serious injuries.

Step-by-Step Handling Protocols
The following protocols are designed to be self-validating by incorporating checks and

balances that ensure an inert environment is maintained throughout the procedure.

Protocol 1: Weighing and Preparing a TDMAV Solution
in a Glovebox
This is the most reliable method for preparing solutions of known concentration.

Preparation: Ensure the glovebox atmosphere has <1 ppm O2 and H2O.[16] All glassware,

spatulas, and magnetic stir bars must be brought into the glovebox through the antechamber

after being oven-dried.
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Tare: Place a clean, dry vial on an analytical balance inside the glovebox and tare it.

Weighing: Carefully transfer the solid TDMAV from its storage container to the tared vial

using a clean spatula. Record the mass. The causality here is direct: precise mass

measurement is critical for accurate solution concentration.

Dissolution: Add the desired volume of anhydrous, degassed solvent to the vial containing

the TDMAV. The solvent must have been previously purified and stored under an inert

atmosphere.

Sealing: Securely cap the vial. If the solution is to be removed from the glovebox, ensure the

vial has a septum cap that can be sealed and further wrapped with parafilm or electrical tape

for transport.

Protocol 2: Transferring a TDMAV Solution via Schlenk
Line (Cannula Transfer)
This technique is used to transfer a solution of TDMAV from one Schlenk flask to another under

an inert atmosphere.

Preparation: Both the flask containing the TDMAV solution (donor flask) and the receiving

flask must be connected to the Schlenk line and under a positive pressure of inert gas.[9]

Cannula Insertion: A double-tipped needle (cannula) is inserted through the septum of the

donor flask, with the tip submerged below the surface of the solution. The other end of the

cannula is inserted through the septum of the receiving flask.

Pressure Equalization: A vent needle is placed in the receiving flask to allow for the

displacement of the inert gas.

Transfer: A slight positive pressure of inert gas is applied to the donor flask, which will push

the solution through the cannula into the receiving flask.

Completion: Once the transfer is complete, the cannula is removed from the receiving flask

first, followed by the donor flask, to prevent any backflow.
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Caption: Cannula transfer of TDMAV solution.

Long-Term Storage and Stability
Proper storage of TDMAV is critical to maintaining its integrity over time.

Atmosphere: TDMAV must be stored under a dry, inert atmosphere, such as nitrogen or

argon, with moisture and oxygen levels below 5 ppm.[4]

Temperature: A storage temperature of 2–8 °C is recommended to minimize thermal

decomposition.[4]
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Container: The original container, often a Sure/Seal™ bottle, is ideal for storage.[17] If

transferred to a different container, it should be a glass vessel with a tight-fitting seal, such as

a J. Young's tap.

Location: Store in a designated area away from heat, ignition sources, and incompatible

materials.[4][13]

For metal amides like TDMAV, it is best practice to date the container upon receipt and again

upon opening.[18] These materials should ideally be stored inside a glovebox for their entire

lifetime to prevent accidental exposure to air.[18]

Emergency Procedures: Spill and Exposure
Preparedness is key to mitigating the consequences of an accident. Never work with

pyrophoric materials alone.[7][15]

Spill Response
Small Spills (in a fume hood):

Alert personnel in the immediate area.

Use a non-reactive absorbent material like dry sand or soda ash to completely cover the

spill.[15]

Do NOT use water or a combustible material like paper towels.[15]

Once the material has been smothered, transfer it to a sealed container for hazardous

waste disposal.

Large Spills or Spills Outside a Hood:

Evacuate the laboratory immediately.

Activate the fire alarm.

Call emergency services.
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Personnel Exposure
Skin Contact:

Immediately brush off any solid material.[4]

Flush the affected area with copious amounts of water for at least 15 minutes at an

emergency shower.[19][20]

Remove any contaminated clothing while under the shower.[19][20]

Seek immediate medical attention.[21]

Eye Contact:

Immediately flush the eyes with water for at least 15 minutes at an eyewash station,

holding the eyelids open.[4][20]

Remove contact lenses if present and easy to do so.[4]

Seek immediate medical attention.[21]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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